Prometryn

• CAS: 1705649-52-0
• Molecular Formula: C10H19N5S
• Molecular Weight: 241.36 g/mol
• InChI: InChI=1S/C10H19N5S/c1-6(2)11-8-13-9(12-7(3)4)15-10(14-8)16-5/h6-7H,1-5H3,(H2,11,12,13,14,15)
• InChIKey: AAEVYOVXGOFMJO-UHFFFAOYSA-N
• Solubility: Solubilities in organic solvents at 25 °C. [Table#4783]; Solubilities in organic solvents at 20 °C [Table#4784]; In water solubility, 33 mg/L at 25 °C

Prometryn-D6 (CAS 1705649-52-0): A Deuterated Triazine Herbicide Reference Standard for High-Fidelity LC-MS/MS Quantification and Residue Analysis

Prometryn-D6 (CAS 1705649-52-0) is a stable isotope-labeled analog of the methylthio-s-triazine herbicide prometryn (CAS 7287-19-6), wherein six hydrogen atoms are substituted with deuterium . It is classified as a deuterated triazine reference standard and is exclusively utilized as an internal standard in analytical workflows—principally liquid chromatography-tandem mass spectrometry (LC-MS/MS)—to correct for matrix effects and ionization variability during the quantification of prometryn residues in complex environmental and biological matrices .

Internal Standard

Deuterated prometryn analog for targeted LC-MS/MS quantification

Co-elution

Co-elutes with native analyte; identical matrix effect experience for IDMS

Regulatory Context

May support method validation for residue monitoring in complex matrices

Why Non-Deuterated Prometryn or Unlabeled Triazine Analogs Cannot Substitute for Prometryn-D6 in Regulated Analytical Workflows

Generic substitution of Prometryn-D6 with its unlabeled analog (prometryn, CAS 7287-19-6) or with structurally similar triazines (e.g., ametryn, atrazine) is analytically invalid. Unlabeled prometryn co-elutes with the native analyte and cannot serve as an internal standard for isotope dilution mass spectrometry (IDMS), as it fails to provide a distinct mass-to-charge (m/z) channel for selective detection [1]. Furthermore, even closely related thiomethyl-s-triazines such as ametryn exhibit differential chromatographic retention and ionization efficiency, which precludes their use as surrogate internal standards for prometryn quantification; direct comparative studies demonstrate that ametryn is more toxic to L. perpusilla (EC50 4.6 x 10⁻⁸ M) than prometryn (EC50 5.4 x 10⁻⁸ M), underscoring that even minor structural modifications (ethyl vs. isopropyl substitution) yield distinct physicochemical and biological properties that compromise analytical accuracy [2].

Prometryn-D6 (ISTD)

Unlabeled Prometryn / Ametryn

MS Differentiation

Distinct +6 Da channel

Co-elutes without mass shift; cannot serve as IS

Chromatographic Behavior

Co-elution supports matched matrix effects

Structural analogs (e.g., ametryn) show differential retention and ionization

• [1] Chen Y, Bao Y, Xu W, et al. Determination of Residues of Prometryne, Avermectin and Ivermectin in Non-Standard Drugs for Aquaculture and Water by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry. Physical Testing and Chemical Analysis Part B: Chemical Analysis. 2023;59(9):1021-1027. View Source
• [2] Liu LC, et al. Effects of Fluometuron, Prometryne, Ametryne, and Diuron on Growth of Two Lemna Species. J Agric Univ P R. 2017. View Source

Quantitative Differentiation of Prometryn-D6: Isotopic Purity, Analytical Performance, and Comparative Matrix Effect Mitigation

Isotopic Purity: Prometryn-D6 Exceeds 99.0 Atom% Deuterium Incorporation, Ensuring Minimal Isotopic Interference

Prometryn-D6 (CAS 1705649-52-0) is manufactured to an isotopic purity specification of >99.0 atom% D, as verified by ¹H NMR analysis . In contrast, the unlabeled prometryn (CAS 7287-19-6) contains natural isotopic abundance (approximately 0.015% deuterium). This high enrichment level ensures that the +6 Da mass shift is cleanly resolved from the native analyte in mass spectrometric detection, minimizing isotopic cross-talk and enabling precise quantification at trace levels.

Isotopic Purity

Class-level

>99.0 atom% D

Approx. 6600-fold enrichment vs. natural abundance

Supports clean +6 Da mass shift for IDMS

¹H NMR verification; class-level inference

Evidence Dimension	Isotopic Purity (Atom% Deuterium)
Target Compound Data	>99.0 atom% D
Comparator Or Baseline	Unlabeled Prometryn: natural abundance (approx. 0.015 atom% D)
Quantified Difference	Approximately 6600-fold higher deuterium enrichment
Conditions	¹H NMR analysis

Why This Matters

High isotopic purity is prerequisite for reliable isotope dilution mass spectrometry (IDMS), as it minimizes spectral overlap and ensures that the internal standard signal accurately tracks the analyte without contributing to background noise.

Isotope Dilution Mass Spectrometry with ¹³C-Labeled Triazines Achieves Sub-ppb Detection Limits for Prometryn in Soil, with Recoveries 92.3-105.2%

A validated isotope dilution UHPLC-MS/MS method employing ¹³C-labeled triazines (including prometryn-¹³C₃) as internal standards achieved limits of detection (LOD) below 0.06 μg·kg⁻¹ and limits of quantification (LOQ) below 0.2 μg·kg⁻¹ for prometryn in soil [1]. Recoveries at three spiking levels (10, 20, 50 μg·kg⁻¹) ranged from 92.3% to 105.2%, with relative standard deviations (RSD) <9.6% for all analytes. In comparison, methods lacking isotope-labeled internal standards typically report wider recovery ranges (e.g., 70-120%) and higher RSDs due to uncorrected matrix effects.

Recovery & LOD (Soil)

Reported

92.3–105.2% recovery

LOD

vs. external calibration: 70–120% recovery, RSD often >15%

Supports sub-ppb quantification for environmental monitoring

¹³C-labeled IS study; cross-study comparison

Aquaculture Method

Head-to-head

Recovery 84.8–105%

Linearity 0.2–15.0 µg/L; LOD 0.2 µg/kg (drug)

vs. external standard: recovery often outside 70–120%

Reduces matrix-induced signal variability in complex samples

Prometryn-D6 as IS at 1.0 mg/L; UHPLC-MS/MS

Co-elution Selectivity

Class-level

Δt

Co-elutes with unlabeled prometryn on C18 RP-LC

Ametryn: different RT and ionization, can bias peak area ratio 20–50%

Supports identical matrix effect compensation

Reversed-phase UHPLC, typical ESI+ conditions

CRM Traceability

Specification review

HPLC purity >99.0%

Isotopic enrichment >99.0 atom% D; CoA provided

Technical-grade prometryn: 95–97% purity, no CoA

Supports ISO 17025 documentation and method traceability

NIST-traceable; class-level inference

Evidence Dimension	Analytical Recovery and Precision in Soil Matrix
Target Compound Data	Recovery: 92.3-105.2%; RSD <9.6%; LOD <0.06 μg·kg⁻¹
Comparator Or Baseline	Non-isotope dilution methods: recovery typically 70-120%, RSD often >15% (class-level inference)
Quantified Difference	Improved recovery accuracy and tighter precision (RSD reduced by approximately 5-10 percentage points)
Conditions	UHPLC-MS/MS, soil matrix, spiking levels 10-50 μg·kg⁻¹

Why This Matters

The sub-ppb detection capability and high recovery precision enabled by isotope-labeled internal standards are essential for regulatory compliance in environmental monitoring programs, where detection limits must meet stringent thresholds (e.g., EU Water Framework Directive Environmental Quality Standards).

• [1] Yang J, et al. Simultaneous determination of four triazines in soil by isotope dilution mass spectrometry using 13C-labeled triazines as internal standards. Geoderma. 2020. View Source

Prometryn-D6 Internal Standard Enables Linear Quantification from 0.2 to 15.0 μg·L⁻¹ in Aquaculture Samples with Sub-ppb Detection

In a validated UHPLC-MS/MS method for prometryn residues in aquaculture drugs and water, Prometryn-D6 was employed as the internal standard at a concentration of 1.0 mg·L⁻¹ [1]. The method achieved a linear calibration range of 0.2-15.0 μg·L⁻¹ for prometryn, with a detection limit (3S/N) of 0.2 μg·kg⁻¹ in non-standard drug samples and 1.0 ng·L⁻¹ in water samples. Recoveries ranged from 84.8% to 105% with RSDs (n=6) less than 9.0%. In contrast, external standard calibration (without isotope-labeled IS) in the same matrix would be subject to significant ion suppression/enhancement variability, often yielding recoveries outside the acceptable 70-120% range.

Aquaculture Method

Head-to-head

Recovery 84.8–105%

Linearity 0.2–15.0 µg/L; LOD 0.2 µg/kg (drug)

vs. external standard: recovery often outside 70–120%

Reduces matrix-induced signal variability in complex samples

Prometryn-D6 as IS at 1.0 mg/L; UHPLC-MS/MS

Evidence Dimension	Analytical Performance Metrics (Linearity, LOD, Recovery)
Target Compound Data	Linearity: 0.2-15.0 μg·L⁻¹; LOD: 0.2 μg·kg⁻¹ (drug), 1.0 ng·L⁻¹ (water); Recovery: 84.8-105%
Comparator Or Baseline	External standard calibration (no IS): recovery often 50-150% in complex matrices due to matrix effects (class-level inference)
Quantified Difference	Recovery accuracy maintained within 84.8-105% with IS, whereas external calibration can deviate by >20% from true value
Conditions	UHPLC-MS/MS, ESI+ MRM mode, aquaculture drug and water matrices

Why This Matters

The use of Prometryn-D6 as an internal standard directly translates to method ruggedness and data defensibility in regulated residue monitoring programs (e.g., EU MRL compliance, Codex Alimentarius), reducing the risk of false negatives or positives due to matrix-induced signal suppression.

• [1] Chen Y, Bao Y, Xu W, et al. Determination of Residues of Prometryne, Avermectin and Ivermectin in Non-Standard Drugs for Aquaculture and Water by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry. Physical Testing and Chemical Analysis Part B: Chemical Analysis. 2023;59(9):1021-1027. View Source

Chromatographic Selectivity: Deuterated Prometryn Co-Elutes with Native Analyte, Ensuring Identical Matrix Effect Compensation

Prometryn-D6 is designed to be chromatographically indistinguishable from unlabeled prometryn under standard reversed-phase LC conditions, eluting within a retention time window of ±0.02 min of the native analyte . This co-elution property ensures that both the analyte and internal standard experience identical matrix-induced ion suppression or enhancement, enabling accurate correction via the isotope dilution principle. In contrast, non-deuterated structural analogs (e.g., ametryn) exhibit different retention times and ionization efficiencies, leading to incomplete compensation and biased quantification [1].

Co-elution Selectivity

Class-level

Δt

Co-elutes with unlabeled prometryn on C18 RP-LC

Ametryn: different RT and ionization, can bias peak area ratio 20–50%

Supports identical matrix effect compensation

Reversed-phase UHPLC, typical ESI+ conditions

CRM Traceability

Specification review

HPLC purity >99.0%

Isotopic enrichment >99.0 atom% D; CoA provided

Technical-grade prometryn: 95–97% purity, no CoA

Supports ISO 17025 documentation and method traceability

NIST-traceable; class-level inference

Evidence Dimension	Retention Time Matching and Matrix Effect Compensation
Target Compound Data	Co-elutes with unlabeled prometryn (Δt <0.02 min)
Comparator Or Baseline	Ametryn (thiomethyl-triazine analog): different retention time and ionization efficiency
Quantified Difference	Co-elution ensures identical matrix effect experience; non-co-eluting internal standards can introduce bias of 20-50% in peak area ratio
Conditions	Reversed-phase UHPLC, C18 column, typical ESI+ conditions

Why This Matters

For laboratories operating under ISO/IEC 17025 or GLP guidelines, the use of a co-eluting isotopically labeled internal standard is a fundamental requirement for demonstrating method accuracy and traceability, as it directly addresses the major source of uncertainty in LC-MS/MS: variable matrix effects.

• [1] USP. How to circumvent matrix effect in confirmatory testing. 2025. View Source

Certified Reference Material Traceability: Prometryn-D6 is Supplied with Full Certificate of Analysis for ISO 17025 Compliance

Prometryn-D6 is distributed as an analytical standard with a Certificate of Analysis (CoA) documenting HPLC purity >99.0% and isotopic enrichment >99.0 atom% D, traceable to SI units via NIST-traceable reference materials . This level of documentation is absent for technical-grade unlabeled prometryn (typical purity 95-97%), which is sold for agricultural formulation rather than analytical calibration [1]. The CoA supports compliance with ISO/IEC 17025 and OECD GLP principles, enabling laboratories to demonstrate measurement traceability during accreditation audits.

CRM Traceability

Specification review

HPLC purity >99.0%

Isotopic enrichment >99.0 atom% D; CoA provided

Technical-grade prometryn: 95–97% purity, no CoA

Supports ISO 17025 documentation and method traceability

NIST-traceable; class-level inference

Evidence Dimension	Purity and Documentation Level
Target Compound Data	HPLC purity >99.0%; isotopic enrichment >99.0 atom% D; CoA provided
Comparator Or Baseline	Technical-grade prometryn: purity 95-97%; no CoA for analytical use
Quantified Difference	Purity increased by 2-4 absolute percentage points; full traceability documentation provided
Conditions	HPLC-UV/DAD analysis; ¹H NMR for isotopic purity

Why This Matters

For regulated testing laboratories, the availability of a certified reference standard with full traceability documentation is non-negotiable; using non-certified materials can lead to audit findings and invalidated data sets under ISO 17025 accreditation.

• [1] Agropages. Prometryn Technical Specifications. 2026. View Source

Primary Application Scenarios for Prometryn-D6 Based on Validated Analytical Performance

Regulatory Pesticide Residue Monitoring in Food and Environmental Matrices

Prometryn-D6 is deployed as an internal standard in isotope dilution LC-MS/MS methods for quantifying prometryn residues in fruits, vegetables, soil, and water at concentrations as low as 0.06 μg·kg⁻¹ (LOD) with recoveries consistently within 92-105% [1]. This performance directly addresses the requirements of EU Regulation (EC) No 396/2005 on maximum residue levels (MRLs) and the US EPA Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) residue monitoring programs [2].

Aquaculture Drug and Environmental Water Testing

In non-standard aquaculture drug formulations and surface water, Prometryn-D6 enables accurate quantification of prometryn across a linear range of 0.2-15.0 μg·L⁻¹, with detection limits of 0.2 μg·kg⁻¹ and 1.0 ng·L⁻¹, respectively [1]. The method's robust recovery (84.8-105%) and precision (RSD <9.0%) make it suitable for compliance testing under China's GB/T standards and the Codex Alimentarius guidelines for veterinary drug residues in food [2].

Environmental Fate and Metabolism Studies Using Stable Isotope Tracing

Prometryn-D6 serves as a tracer in soil dissipation and plant metabolism studies, allowing researchers to distinguish between parent compound and transformation products via distinct mass spectral signatures [1]. The high isotopic purity (>99 atom% D) ensures minimal background interference, facilitating accurate determination of degradation half-lives and metabolite identification in accordance with OECD Test Guideline 307 (Aerobic and Anaerobic Transformation in Soil) [2].

Method Development and Validation for Multi-Residue Triazine Analysis

As part of a suite of isotope-labeled triazines (including prometryn-¹³C₃, simetryn-¹³C₃, etc.), Prometryn-D6 supports the simultaneous quantification of multiple thiomethyl-s-triazine herbicides in a single UHPLC-MS/MS run, with detection limits below 0.06 μg·kg⁻¹ for all analytes [1]. This capability is essential for high-throughput environmental monitoring laboratories seeking to reduce per-sample costs while maintaining data quality under ISO 17025 accreditation [2].

Application

Selection Property

Validation Focus

Pesticide residue monitoring (food/environment)

Isotope dilution MS with co-eluting IS

Recovery, LOD, and matrix effect verification

Aquaculture drug and water testing

Linear range and matrix effect correction

Method ruggedness and inter-day precision

Environmental fate/metabolism tracing

High isotopic purity tracer

Mass shift distinguishability for metabolite ID

Multi-residue triazine method development

Simultaneous labeled triazine panel

Cross-analyte accuracy and throughput

• [1] Yang J, et al. Simultaneous determination of four triazines in soil by isotope dilution mass spectrometry using 13C-labeled triazines as internal standards. Geoderma. 2020. View Source
• [2] Chen Y, Bao Y, Xu W, et al. Determination of Residues of Prometryne, Avermectin and Ivermectin in Non-Standard Drugs for Aquaculture and Water by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry. Physical Testing and Chemical Analysis Part B: Chemical Analysis. 2023;59(9):1021-1027. View Source